N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-(9-ethylcarbazol-3-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C20H24N2O/c1-5-22-17-9-7-6-8-15(17)16-12-14(10-11-18(16)22)21-19(23)13-20(2,3)4/h6-12H,5,13H2,1-4H3,(H,21,23)
• InChI Key: IAMOVIAMLWAIFR-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC(C)(C)C)C3=CC=CC=C31

Description

N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide, also known as EB-1, is a synthetic compound that belongs to the carbazole family. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, electronics, and materials science.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to have anti-cancer properties, particularly in the treatment of breast cancer. It works by inhibiting the growth of cancer cells and inducing apoptosis, or programmed cell death. N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
In electronics, N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide has been used as a hole-transporting material in organic light-emitting diodes (OLEDs). It has been shown to improve the efficiency and stability of OLEDs, making them more suitable for commercial applications.
In materials science, N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide has been used as a building block for the synthesis of new materials with unique properties. For example, it has been used to synthesize conjugated polymers with high electron mobility and good solubility, which are important for the development of electronic devices.

Mechanism of Action

The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide is not fully understood, but it is believed to work by binding to specific targets in cells and modulating their activity. In cancer cells, it has been shown to inhibit the activity of protein kinases, which are enzymes that play a key role in cell growth and division. This leads to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide has been shown to have a range of biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis. In neurons, it has been shown to protect against oxidative stress and improve cognitive function. In OLEDs, it has been shown to improve efficiency and stability.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide is its versatility, as it can be used in a range of scientific fields. It also has a relatively simple synthesis method and can be easily purified. However, one of the limitations of N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide. In medicine, further studies are needed to determine its efficacy and safety in the treatment of various cancers and neurodegenerative disorders. In electronics, research is needed to optimize its use as a hole-transporting material in OLEDs and other electronic devices. In materials science, research is needed to explore its potential as a building block for the synthesis of new materials with unique properties.
In conclusion, N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its versatility, simple synthesis method, and range of potential applications make it an attractive compound for further research.

Synthesis Methods

N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide can be synthesized through a multi-step process that involves the reaction of 9-ethylcarbazole with 3,3-dimethylbutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure N-(9-ethyl-9H-carbazol-3-yl)-3,3-dimethylbutanamide.